2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-(1,1-dioxothiolan-3-yl)benzamide
• InChI: InChI=1S/C11H11Cl2NO3S/c12-7-1-2-10(13)9(5-7)11(15)14-8-3-4-18(16,17)6-8/h1-2,5,8H,3-4,6H2,(H,14,15)
• InChI Key: WBYCQGZYROFLQE-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H11Cl2NO3S
• Molecular Weight: 308.2 g/mol

Description

2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide, also known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTB is a heterocyclic compound that contains a thiophene ring and a benzamide group.

Mechanism of Action

Target of Action

The primary target of 2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels play a crucial role in maintaining the resting potential of cells and regulating neuronal excitability.

Mode of Action

The compound acts as an activator of the GIRK channels . It binds to these channels, leading to their opening. This allows potassium ions to flow into the cell, which can hyperpolarize the cell membrane and decrease cell excitability.

Pharmacokinetics

The compound has been reported to have improved metabolic stability compared to similar compounds , suggesting it may have favorable pharmacokinetic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide in lab experiments is its high purity and stability. This compound is also readily available and relatively inexpensive. However, one of the limitations of using this compound is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide. One potential direction is the development of this compound-based metal-organic frameworks for gas storage and separation. Another potential direction is the investigation of the structure-activity relationship of this compound and its derivatives for the development of more potent antitumor and anti-inflammatory agents. Furthermore, the use of this compound as a derivatization agent for the determination of other analytes such as carbohydrates and nucleotides can also be explored.

Synthesis Methods

2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide can be synthesized by reacting 2,5-dichlorothiophene-3-carboxylic acid with thionyl chloride, followed by reacting the resulting product with N-hydroxysuccinimide and N,N'-dicyclohexylcarbodiimide to form the corresponding acid chloride. The acid chloride is then reacted with 3-amino-1,1-dioxo-4,5,6,7-tetrahydro-1H-thiophene-2-carboxamide to form this compound.

Scientific Research Applications

2,5-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to have antitumor and anti-inflammatory properties. This compound has also been used as a ligand in the design of metal-organic frameworks for gas storage and separation. In analytical chemistry, this compound has been used as a derivatization agent for the determination of amino acids and peptides by liquid chromatography-mass spectrometry.